Cas no 2227899-67-2 ((2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane)
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane
- EN300-2004331
- 2227899-67-2
-
- Inchi: 1S/C10H11BrO3/c1-12-8-4-6(9-5-14-9)3-7(11)10(8)13-2/h3-4,9H,5H2,1-2H3/t9-/m1/s1
- InChI Key: HVSZYGXBINVSGA-SECBINFHSA-N
- SMILES: BrC1C(=C(C=C(C=1)[C@H]1CO1)OC)OC
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 31Ų
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2004331-1g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 1g |
$1543.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-5g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 5g |
$4475.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-10g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 10g |
$6635.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-0.05g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 0.05g |
$1296.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-0.1g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 0.1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-0.25g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 0.25g |
$1420.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-0.5g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 0.5g |
$1482.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-1.0g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-2004331-2.5g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 2.5g |
$3025.0 | 2023-09-16 | ||
| Enamine | EN300-2004331-5.0g |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane |
2227899-67-2 | 5g |
$4475.0 | 2023-05-31 |
(2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane
Comprehensive Analysis of (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane (CAS No. 2227899-67-2)
The compound (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane (CAS No. 2227899-67-2) is a chiral epoxide derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a brominated dimethoxyphenyl group attached to an oxirane ring, makes it a valuable intermediate for developing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and versatility in asymmetric synthesis, aligning with the growing demand for enantiomerically pure drugs.
In recent years, the search for novel chiral building blocks like (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane has surged, driven by advancements in green chemistry and catalysis. Users frequently inquire about its synthetic routes, optical purity, and applications in drug discovery. The compound’s CAS No. 2227899-67-2 is often searched alongside terms such as "epoxide reactivity", "asymmetric epoxidation", and "brominated aromatic compounds", reflecting its relevance in modern organic chemistry.
One of the key advantages of (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane is its role in constructing complex molecular architectures. Its oxirane ring can undergo ring-opening reactions with nucleophiles, enabling the synthesis of β-substituted alcohols and amino derivatives. This reactivity is particularly valuable in designing kinase inhibitors and GPCR-targeted therapeutics, areas of high interest in cancer research and neuropharmacology.
Environmental and regulatory trends also influence the compound’s appeal. With increasing focus on sustainable synthesis, researchers explore metal-free catalysts and biocatalysis to produce (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane with minimal waste. Questions about its degradation pathways and ecotoxicity are common, highlighting the need for eco-friendly approaches. Additionally, its stability under physiological conditions is a frequent topic in ADME studies (Absorption, Distribution, Metabolism, Excretion).
From a commercial perspective, CAS No. 2227899-67-2 is often compared to similar chiral epoxides in terms of cost-effectiveness and scalability. Suppliers emphasize its high enantiomeric excess (ee) and compatibility with flow chemistry systems, addressing industry demands for process intensification. The compound’s X-ray crystallography data and NMR spectra are also widely requested for quality validation.
In conclusion, (2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane represents a convergence of synthetic utility and biomedical relevance. Its integration into fragment-based drug design and click chemistry workflows underscores its adaptability. As the scientific community prioritizes precision medicine and catalytic efficiency, this compound will likely remain a focal point in both academic and industrial research.
2227899-67-2 ((2S)-2-(3-bromo-4,5-dimethoxyphenyl)oxirane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)